Cas no 1404364-55-1 (5-(2-chlorophenyl)-4-fluoro-1H-pyrrole-3-carboxylic acid)

• Product Name: 5-(2-chlorophenyl)-4-fluoro-1H-pyrrole-3-carboxylic acid
• CAS No: 1404364-55-1
• MF: C₁₁H₇ClFNO₂
• MW: 239.630185365677
• CID: 4597239
• Update Time: 2025-11-01

5-(2-chlorophenyl)-4-fluoro-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-chlorophenyl)-4-fluoro-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C11H7ClFNO2/c12-8-4-2-1-3-6(8)10-9(13)7(5-14-10)11(15)16/h1-5,14H,(H,15,16)
• InChI Key： XFMTXKWWDBYDCJ-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2Cl)=C(F)C(C(O)=O)=C1

Additional information on 5-(2-chlorophenyl)-4-fluoro-1H-pyrrole-3-carboxylic acid

Introduction to 5-(2-Chlorophenyl)-4-Fluoro-1H-pyrrole-3-carboxylic Acid (CAS No. 1404364-55-1)

5-(2-Chlorophenyl)-4-fluoro-1H-pyrrole-3-carboxylic acid (CAS No. 1404364-55-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorophenyl substituent, a fluoro group, and a pyrrole ring system. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 5-(2-chlorophenyl)-4-fluoro-1H-pyrrole-3-carboxylic acid can be represented as follows:

The presence of the chlorophenyl and fluoro groups in the molecule imparts unique electronic and steric properties, which can influence its interactions with biological targets. The pyrrole ring, a five-membered heterocyclic aromatic compound, is known for its ability to form stable complexes with metal ions and its potential to modulate various biological processes.

In recent years, there has been a growing interest in the development of small molecules that can target specific proteins or pathways involved in disease progression. 5-(2-Chlorophenyl)-4-fluoro-1H-pyrrole-3-carboxylic acid has been identified as a promising lead compound due to its potential to interact with key enzymes and receptors. For instance, studies have shown that this compound can inhibit the activity of certain kinases, which are crucial enzymes involved in signal transduction pathways and cell proliferation.

The pharmacological properties of 5-(2-Chlorophenyl)-4-fluoro-1H-pyrrole-3-carboxylic acid have been extensively investigated in both in vitro and in vivo models. In vitro studies have demonstrated that this compound exhibits potent antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer.

In addition to its antiproliferative effects, 5-(2-Chlorophenyl)-4-fluoro-1H-pyrrole-3-carboxylic acid has also shown promise in the treatment of inflammatory diseases. Preclinical studies have indicated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for the development of anti-inflammatory drugs.

The bioavailability and pharmacokinetic properties of 5-(2-Chlorophenyl)-4-fluoro-1H-pyrrole-3-carboxylic acid have also been studied to optimize its therapeutic potential. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. However, further studies are needed to fully understand its metabolism and potential drug-drug interactions.

In conclusion, 5-(2-Chlorophenyl)-4-fluoro-1H-pyrrole-3-carboxylic acid (CAS No. 1404364-55-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full potential and refine its use in clinical settings.